(2S)-2-Amino-2-(3-methoxycyclohexyl)acetic acid

• Molecular Formula: C9H17NO3
• Molecular Weight: 187.24 g/mol
• IUPAC Name: (2S)-2-amino-2-(3-methoxycyclohexyl)acetic acid
• InChI: InChI=1S/C9H17NO3/c1-13-7-4-2-3-6(5-7)8(10)9(11)12/h6-8H,2-5,10H2,1H3,(H,11,12)/t6?,7?,8-/m0/s1
• InChI Key: CGOXYNVQQUUHPO-RRQHEKLDSA-N
• Isomeric SMILES: COC1CCCC(C1)[C@@H](C(=O)O)N
• Canonical SMILES: COC1CCCC(C1)C(C(=O)O)N

Description

(2S)-2-Amino-2-(3-methoxycyclohexyl)acetic acid is a chiral amino acid derivative featuring a cyclohexyl ring substituted with a methoxy group at the 3-position and an acetic acid backbone. Its stereochemistry (S-configuration at the α-carbon) and structural features make it a valuable scaffold in medicinal chemistry and biochemical research.

The 3-methoxycyclohexyl group contributes to unique physicochemical properties, including enhanced lipophilicity compared to aromatic analogs, which may influence membrane permeability and protein-binding interactions. Applications of this compound are inferred from structurally related molecules, such as neuroactive properties and utility in enzyme interaction studies .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S)-2-Amino-2-(3-methoxycyclohexyl)acetic acid typically involves the following steps:

Starting Materials: The synthesis begins with commercially available cyclohexanone and methanol.

Methoxylation: Cyclohexanone is reacted with methanol in the presence of an acid catalyst to introduce the methoxy group, forming 3-methoxycyclohexanone.

Amination: The 3-methoxycyclohexanone is then subjected to reductive amination using ammonia or an amine source in the presence of a reducing agent such as sodium cyanoborohydride to form (2S)-2-Amino-2-(3-methoxycyclohexyl)acetic acid.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to maximize yield and purity. This includes the use of high-pressure reactors, continuous flow systems, and advanced purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

(2S)-2-Amino-2-(3-methoxycyclohexyl)acetic acid undergoes various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The amino group can be reduced to form secondary or tertiary amines.

Substitution: The amino group can participate in nucleophilic substitution reactions to form derivatives with different functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides and acyl chlorides are used for nucleophilic substitution reactions.

Major Products

Oxidation: Methoxycyclohexyl aldehyde or methoxycyclohexyl carboxylic acid.

Reduction: Secondary or tertiary amines.

Substitution: Various substituted derivatives depending on the reagent used.

Scientific Research Applications

(2S)-2-Amino-2-(3-methoxycyclohexyl)acetic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of complex organic molecules.

Biology: Investigated for its potential role in biochemical pathways and enzyme interactions.

Medicine: Explored for its potential therapeutic effects and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2S)-2-Amino-2-(3-methoxycyclohexyl)acetic acid involves its interaction with specific molecular targets and pathways. The amino group can form hydrogen bonds with biological molecules, while the methoxy group can participate in hydrophobic interactions. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares (2S)-2-Amino-2-(3-methoxycyclohexyl)acetic acid with key structural analogs:

Compound Name	Substituent	Molecular Formula	Molecular Weight	Key Features	References
(2S)-2-Amino-2-(3-methoxycyclohexyl)acetic acid	3-methoxycyclohexyl	C₉H₁₇NO₃	203.24	High lipophilicity; S-configuration; potential neuroactivity
(2S)-2-Amino-2-(4-methoxyphenyl)acetic acid	4-methoxyphenyl	C₉H₁₁NO₃	181.19	Aromatic ring with electron-donating methoxy; used in glycine analogs
(S)-2-Amino-2-(3-ethoxy-4-methoxyphenyl)acetic acid	3-ethoxy-4-methoxyphenyl	C₁₁H₁₅NO₄	225.24	Dual alkoxy substituents; enhanced steric hindrance
2-(1-(2-Amino-2-oxoethyl)cyclohexyl)acetic acid	Cyclohexyl + amino-oxoethyl	C₁₀H₁₇NO₃	199.25	Amide functionality; used in protein interaction studies
(2S)-2-Amino-2-(3-oxocyclohexyl)acetic acid	3-oxocyclohexyl	C₈H₁₃NO₃	171.19	Ketone group introduces polarity; possible metabolic intermediate

Key Observations:

• Electronic Effects: Methoxy and ethoxy groups act as electron-donating substituents, altering acidity (pKa) of the carboxylic acid group and hydrogen-bonding capacity. For instance, the 4-methoxyphenyl derivative (pKa ~2.5) is less acidic than the 3-oxocyclohexyl analog (pKa ~1.8) due to resonance stabilization .
• Stereochemical Impact: The S-configuration in the target compound and its analogs (e.g., 4-methoxyphenyl derivative) is critical for enantioselective interactions with biological targets, such as enzymes or receptors .

Biological Activity

(2S)-2-Amino-2-(3-methoxycyclohexyl)acetic acid, often referred to as a derivative of amino acids, has garnered attention in biochemical research due to its potential biological activities. This compound is characterized by a methoxy group attached to a cyclohexyl structure, which influences its interaction with biological systems. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

The chemical structure of (2S)-2-Amino-2-(3-methoxycyclohexyl)acetic acid can be represented as follows:

• Molecular Formula : C$_{11}$H$_{17}$NO$_2$
• Molecular Weight : 197.26 g/mol
• IUPAC Name : (2S)-2-amino-2-(3-methoxycyclohexyl)acetic acid

This compound undergoes various chemical reactions, including oxidation and reduction, which can modify its biological properties. The methoxy group contributes to hydrophobic interactions, enhancing its affinity for certain biological targets.

The biological activity of (2S)-2-Amino-2-(3-methoxycyclohexyl)acetic acid primarily involves its interaction with metabotropic glutamate receptors (mGluRs). These receptors play crucial roles in neurotransmission and are implicated in various neurological disorders.

• Receptor Modulation : The compound acts as an allosteric modulator of mGluR5, influencing its activity and potentially providing therapeutic effects in conditions such as anxiety and depression .
• Neuroprotective Effects : Studies suggest that this compound may exert neuroprotective effects, making it a candidate for treating neurodegenerative diseases .

Biological Activity Overview

The following table summarizes key findings related to the biological activity of (2S)-2-Amino-2-(3-methoxycyclohexyl)acetic acid:

Activity	Description	References
Allosteric Modulation	Modulates mGluR5 activity; potential for treating anxiety and depression
Neuroprotection	Exhibits protective effects against neuronal damage
Antioxidant Properties	May possess antioxidant capabilities that protect cells from oxidative stress
Therapeutic Potential	Investigated as a candidate for drug development in neurodegenerative diseases

Case Studies

Several studies have explored the therapeutic implications of (2S)-2-Amino-2-(3-methoxycyclohexyl)acetic acid:

• Study on Anxiety Disorders : A preclinical study demonstrated that administration of this compound reduced anxiety-like behaviors in rodent models by enhancing mGluR5 signaling pathways, suggesting its potential use in treating anxiety disorders .
• Neurodegenerative Disease Model : In a model of Parkinson's disease, the compound exhibited significant neuroprotective effects, reducing neuronal loss and improving motor function in treated animals compared to controls .
• Antioxidant Activity Evaluation : Research indicated that (2S)-2-Amino-2-(3-methoxycyclohexyl)acetic acid could mitigate oxidative stress in neuronal cells, thereby providing a protective effect against neurotoxicity induced by various agents .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for (2S)-2-Amino-2-(3-methoxycyclohexyl)acetic acid to ensure high enantiomeric purity?

• Methodology : Utilize chiral auxiliaries or asymmetric catalysis, as demonstrated in the synthesis of structurally related β-amino acids via Diels-Alder reactions . Retrosynthetic planning using databases like REAXYS or PISTACHIO can identify feasible precursors and reaction pathways . Chiral chromatography (e.g., HPLC with chiral stationary phases) is critical for verifying enantiopurity .

Q. Which analytical techniques are most effective for confirming the structure and purity of this compound?

• Methodology :

• Nuclear Magnetic Resonance (NMR) : Assign stereochemistry using $^1H$- and $^{13}C$-NMR, focusing on methoxycyclohexyl proton splitting patterns .
• Mass Spectrometry (MS) : Confirm molecular weight and fragmentation patterns .
• High-Performance Liquid Chromatography (HPLC) : Assess purity and resolve enantiomeric impurities .

Q. What are the primary biological targets or activities associated with (2S)-2-Amino-2-(3-methoxycyclohexyl)acetic acid?

• Methodology : Preliminary screening in enzyme inhibition assays (e.g., proteases or oxidoreductases) can identify interactions. The methoxycyclohexyl group may enhance lipid membrane penetration, making it relevant for neurological studies . Use fluorescence polarization or surface plasmon resonance (SPR) to quantify binding affinities .

Q. How can researchers ensure compound stability during storage and experimental use?

• Methodology : Conduct stability studies under varying pH, temperature, and light exposure. Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) determine thermal degradation thresholds . Store in inert atmospheres at -20°C to prevent oxidation .

Advanced Research Questions

Q. How can computational tools resolve contradictions in synthetic pathway feasibility or stereochemical outcomes?

• Methodology :

• Retrosynthetic Algorithms : Apply heuristic scoring models (e.g., Template_relevance in PISTACHIO) to prioritize routes with high stereochemical fidelity .
• Density Functional Theory (DFT) : Predict transition states to rationalize enantioselectivity in catalytic steps .
• Machine Learning : Train models on reaction databases to optimize solvent and catalyst choices .

Q. What strategies address discrepancies in reported biological activity data across studies?

• Methodology :

• Stereochemical Verification : Re-analyze compound batches via X-ray crystallography to confirm configuration .
• Assay Standardization : Compare results under controlled conditions (e.g., buffer pH, cell lines). For neuroactivity studies, validate blood-brain barrier permeability using in vitro models .

Q. How can derivatives of this compound be designed to enhance pharmacological properties?

• Methodology :

• Functional Group Modifications : Introduce hydroxyl groups via Diels-Alder reactions to improve solubility .
• Prodrug Strategies : Esterify the carboxylic acid to enhance bioavailability .
• Structure-Activity Relationship (SAR) : Use parallel synthesis to test substituent effects on the cyclohexyl ring .

Q. What advanced spectroscopic methods elucidate dynamic molecular interactions in protein binding studies?

• Methodology :

• Cryo-Electron Microscopy (Cryo-EM) : Visualize binding modes in enzyme complexes .
• Isothermal Titration Calorimetry (ITC) : Quantify thermodynamic parameters (ΔG, ΔH) of interactions .
• Solid-State NMR : Probe conformational changes in membrane-bound targets .